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Abstract

This technical guide provides a comprehensive overview of 4-Formyl-3-methoxybenzonitrile
(CAS No. 21962-45-8), a pivotal chemical intermediate in the pharmaceutical and specialty
chemical industries.[1] Also known as 4-cyano-2-methoxybenzaldehyde, this aromatic
compound's unique trifunctional nature—featuring formyl, methoxy, and nitrile groups—renders
it a versatile building block for advanced organic synthesis.[2] Its most notable application is as
a key starting material in the multi-step synthesis of Finerenone, a non-steroidal
mineralocorticoid receptor antagonist.[1][3] This document details the compound's
physicochemical properties, provides robust and validated protocols for its synthesis, and
elucidates its critical role in the construction of complex pharmaceutical agents.

Compound Profile and Physicochemical Properties

4-Formyl-3-methoxybenzonitrile is a stable, crystalline solid at room temperature.[4][5] The
strategic placement of an aldehyde group at the 4-position, a methoxy group at the 3-position,
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and a nitrile group at the 1-position of the benzene ring creates a unique electronic and steric
environment, dictating its reactivity.[2] The aldehyde serves as a handle for condensation and
reductive amination reactions, while the nitrile group can undergo hydrolysis, reduction, or
participate in cycloadditions. The methoxy group, an electron-donating entity, influences the
reactivity of the aromatic ring.

Table 1. Physicochemical and Spectroscopic Data

Property Value Reference
IUPAC Name 4-formyl-3-methoxybenzonitrile  [6]
CAS Number 21962-45-8 [6]
Molecular Formula CoH7NO2 [2]
Molecular Weight 161.16 g/mol [2]

White to light yellow/brown
Appearance _ _ [4][7]
crystalline powder or solid

Melting Point 109-111 °C [41[7]

Boiling Point 318.2 °C (at 760 mmHg) [4]

Soluble in ethanol,
Solubility dichloromethane, DMSO, [4115]
DMF; slightly soluble in water

5 =10.37 (s, 1H), 7.81 (d, 1H),

1H NMR (DMSO-ds) 7.80 (s, 1H), 7.53 (d, 1H), 3.98  [2][8]
(s, 3H)
Mass Spec (m/z) Molecular lon Peak: 161 [2]

Synthesis Protocols for 4-Formyl-3-
methoxybenzonitrile

The synthesis of this intermediate can be approached through several validated routes. The
selection of a specific pathway is often dictated by the desired scale, available starting
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materials, and economic viability. Two common and reliable methods are detailed below.

Method A: Bromination-Hydrolysis of 4-methyl-3-
methoxybenzonitrile

This two-step industrial method is robust and provides high purity product.[1][9] It begins with
the radical bromination of the methyl group, followed by hydrolysis of the resulting dibromide to
the aldehyde.

Step 1: Bromination Step 2: Hydrolysis

El-Formyl-B-methoxybenzonitrilej

Further Steps
Cocen Amnots) G e GO )~ LT
Finerenone

2-Cyanoethyl 3-oxobutanoate
+
Acetic Acid, Piperidine

Click to download full resolution via product page
Diagram 2: Role of 4-Formyl-3-methoxybenzonitrile in Finerenone Synthesis.
Protocol 3.1: Knoevenagel Condensation for Dihydropyridine Synthesis

o Rationale: This reaction forms a key carbon-carbon bond, creating the initial framework for
the dihydropyridine ring system of Finerenone. The aldehyde of 4-Formyl-3-
methoxybenzonitrile reacts with an active methylene compound, in this case, a [3-ketoester.

e Procedure:

o Charge a reaction flask with 4-Formyl-3-methoxybenzonitrile (100 g, 0.620 mol), 2-
cyanoethyl 3-oxobutanoate (129.96 g, 0.837 mol), and a suitable solvent such as tert-
butanol (500 ml) or ethanol. [10][11] * Add catalytic amounts of acetic acid (3.72 g, 0.062
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mol) and piperidine (5.30 g, 0.062 mol). [10] * Stir the reaction mixture at room
temperature (20-30°C) for 10 to 14 hours. [10] * Monitor the reaction progress by HPLC.
[10] * Upon completion, the product, 2-cyanoethyl 2-(4-cyano-2-methoxybenzylidene)-3-
oxobutanoate, often precipitates from the reaction mixture. [10] * Filter the solid product
and wash with a suitable solvent like isopropanol (200 ml). [10] * Dry the wet material
under vacuum at 55-65°C. This step typically yields the product in high purity (~96%) and
yield (~95%). [10] This Knoevenagel adduct is a direct precursor that undergoes
subsequent cyclization and ammonolysis steps to complete the synthesis of Finerenone.
[10][12]

Conclusion

4-Formyl-3-methoxybenzonitrile is a highly valuable and versatile chemical intermediate. Its
trifunctional nature allows for a wide range of chemical transformations, making it an essential
component in the synthesis of complex molecules. The robust and scalable synthetic protocols
available for its preparation, coupled with its critical role in the production of high-value
pharmaceuticals like Finerenone, underscore its importance in modern drug development and
organic synthesis. The detailed protocols and data presented in this guide are intended to
support researchers and scientists in leveraging the full potential of this strategic building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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